Cas no 68055-62-9 ( )

  structure
  structure
Product Name: 
CAS No:68055-62-9
MF:C10H5BrN2O2S
MW:297.127899885178
CID:968515
PubChem ID:336584
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-[1,3]thiazolo[2,3-b]quinazoline-3,5-dione
    • AC1L7JXV
    • NSC351362
    • NSC-351362
    • DTXSID80319864
    • 68055-62-9
    •  
    • Inchi: 1S/C10H5BrN2O2S/c11-5-1-2-7-6(3-5)9(15)13-8(14)4-16-10(13)12-7/h1-3H,4H2
    • InChI Key: ZJYSZCHPBVNJBA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(N1C(CSC1=N2)=O)=O

Computed Properties

  • Exact Mass: 295.92555
  • Monoisotopic Mass: 295.92551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 75Ų

Experimental Properties

  • PSA: 49.74
  • LogP: 1.90490
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